2-Amino-4-(5-bromo-2-fluorophenyl)-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide

• IUPAC Name: 2-amino-4-(5-bromo-2-fluorophenyl)-6-ethyl-5,5-dioxo-4H-pyrano[3,2-c][2,1]benzothiazine-3-carbonitrile
• InChI: InChI=1S/C20H15BrFN3O3S/c1-2-25-16-6-4-3-5-12(16)18-19(29(25,26)27)17(14(10-23)20(24)28-18)13-9-11(21)7-8-15(13)22/h3-9,17H,2,24H2,1H3
• InChI Key: DRLXAIWDKOUVBJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2C3=C(S1(=O)=O)C(C(=C(O3)N)C#N)C4=C(C=CC(=C4)Br)F
• Molecular Formula: C20H15BrFN3O3S
• Molecular Weight: 476.3 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including an amino group, a nitrile group, a pyrano ring, a benzothiazine ring, and a dioxide group. It also contains bromo and fluoro substituents. Similar compounds are often used in medicinal chemistry due to their potential biological activities.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps, including the formation of the pyrano and benzothiazine rings, the introduction of the bromo and fluoro substituents, and the formation of the nitrile and dioxide groups. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrano and benzothiazine rings would give the molecule a rigid, cyclic structure. The bromo and fluoro substituents would likely be attached to the phenyl ring.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The amino group could participate in reactions with acids or electrophiles, the nitrile group could undergo hydrolysis or reduction reactions, and the bromo and fluoro substituents could be replaced in nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups and halogen substituents could affect its solubility, boiling point, and melting point.

Scientific Research Applications

Multicomponent Synthesis and Structural Analysis

• Peculiarities of Multicomponent Synthesis : The compound and its derivatives can be synthesized through a three-component interaction, demonstrating the versatility of reactions based on 1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide. This method allows for the creation of 2-amino-4H-pyrans and stable triethylammonium salts of bis(1H-2,1-benzothiazin-4(3H)-one 2,2-dioxides), a new product type from such interactions. The process highlights the ability to control reaction selectivity by understanding the reaction mechanism, including the formation of bis-adducts (Lega et al., 2016).

Antimicrobial and Anticancer Applications

• Antimicrobial Activity : Derivatives of the compound synthesized via three-component interactions have been evaluated for their antimicrobial properties. This research showcases the potential utility of these compounds in developing new antimicrobial agents (Lega et al., 2017).

• Anticancer Scaffolds : The utility of dihydropyrano[2,3-c]pyrazoles, synthesized via a one-pot, four-component condensation reaction, as potential anticancer scaffolds has been explored. These compounds exhibited promising activity against several human cancer cell lines, indicating their relevance in medicinal chemistry research for cancer treatment (Nimbalkar et al., 2017).

Novel Structural Derivatives and Their Synthesis

• Synthesis of Spirocombined Compounds : The synthesis of spiro[(2-amino-3-R-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-5,5-dioxide)-4,3′-(1′-R′-5′-R″-indolin-2′-one)] compounds demonstrates an innovative approach to creating complex molecular structures. This method leverages the three-component interaction involving benzo[c][2,1]thiazin-4-on 2,2-dioxide, isatins, and methylene active nitriles, underscoring the chemical versatility and potential for generating new molecules with unique properties (Shemchuk et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research could explore the potential uses of this compound in medicinal chemistry, such as its potential as a therapeutic agent. Further studies could also investigate its synthesis, reactivity, and physical and chemical properties.